Cas no 1095545-12-2 (3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride)

• Product Name: 3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• CAS No: 1095545-12-2
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• MDL: MFCD03701254
• CID: 1188054
• PubChem ID: 17749751
• Update Time: 2024-11-03

3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE HYDROCHLORIDE
• AGN-PC-01LQNM
• SureCN4573167
• CTK7B6647
• 3AAX-Q07-1
• AG-A-55587
• PB20835
• KB-27217
• FT-0689286
• 3-(4-Trifluoromethylphenyl)pyrrolidine hydrochloride
• 3-[4-(Trifluoromethyl)phenyl]-pyrrolidine hydrochloride
• 3-[4-(trifluoromethyl)phenyl]pyrrolidine
• hydrochloride
• SZXUAAODEDSBMB-UHFFFAOYSA-N
• 3-[4-(Trifluoromethyl)phenyl]pyrrolidine HCl
• 1095545-12-2
• 3-(4-(Trifluoromethyl)Phenyl)PyrrolidineHydrochloride
• MFCD03701254
• CS-0051562
• AKOS025146587
• AS-33412
• 3-(4-(trifluoromethyl)phenyl)pyrrolidine HCl
• 3-[4-(trifluoromethyl)phenyl]pyrrolidine;hydrochloride
• A895009
• VTB54512
• SCHEMBL4573167
• 3-(4-(Trifluoromethyl)Phenyl)Pyrrolidine Hydrochloride
• 3-(4-Trifluoromethylphenyl)pyrrolidine HCl
• SY097568
• DB-031566
• (S)-3-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
• 3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride

• MDL： MFCD03701254
• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9;/h1-4,9,15H,5-7H2;1H
• InChI Key： SZXUAAODEDSBMB-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1CNCC1)(F)F

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 72-75℃

3-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines